Cas no 356561-08-5 (2-Amino-5-iodo-4-methylpyridine)

2-Amino-5-iodo-4-methylpyridine is a halogenated pyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—an amino group at the 2-position, an iodine substituent at the 5-position, and a methyl group at the 4-position—make it a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. The iodine moiety facilitates further functionalization, while the amino group enhances reactivity in nucleophilic substitutions. This compound is particularly valuable in the development of heterocyclic compounds and bioactive molecules. Its well-defined reactivity and stability under standard conditions make it a reliable building block for medicinal chemistry and material science applications.
2-Amino-5-iodo-4-methylpyridine structure
356561-08-5 structure
Product Name:2-Amino-5-iodo-4-methylpyridine
CAS No:356561-08-5
MF:C6H7IN2
MW:234.037653207779
MDL:MFCD06637727
CID:92800
PubChem ID:17750195
Update Time:2025-05-20

2-Amino-5-iodo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-iodo-4-methylpyridine
    • 5-BROMO-2-HYDROXY-4-METHYLPYRIDINE
    • 5-Iodo-4-methylpyridin-2-amine
    • 5-IODO-4-METHYL-PYRIDIN-2-YLAMINE
    • 2-amino-5-iodo-4-picoline
    • 2-PYRIDINAMINE,5-IODO-4-METHYL
    • 5-iodo-4-methyl-2-pyridinamine
    • 5-iodo-4-methyl-2-pyridylamine
    • 5-Iodo-4-methylpyridin-2-ylamine
    • 2-PYRIDINAMINE, 5-IODO-4-METHYL-
    • PubChem9289
    • 2-amino-4-methyl-5-iodopyridine
    • HYRZCIXFHXERJT-UHFFFAOYSA-N
    • 2-Pyridinamine,5-iodo-4-methyl-
    • SBB070617
    • 5-iodanyl-4-methyl-pyridin-2-amine
    • AK
    • BDBM626023
    • EN300-140187
    • W-202467
    • AC-27500
    • AKOS015853810
    • SCHEMBL503465
    • Z1269220565
    • 356561-08-5
    • 5-Iodo-4-methyl-pyridin-2-ylamine, AldrichCPR
    • 5-ANISYLIDENE-2-THIOBARBITURICACID
    • BS-2058
    • FT-0646146
    • A822923
    • MFCD06637727
    • AB25384
    • AMY17005
    • DTXSID50590340
    • CS-0041755
    • DB-082142
    • A2880
    • MDL: MFCD06637727
    • Inchi: 1S/C6H7IN2/c1-4-2-6(8)9-3-5(4)7/h2-3H,1H3,(H2,8,9)
    • InChI Key: HYRZCIXFHXERJT-UHFFFAOYSA-N
    • SMILES: IC1=CN=C(C=C1C)N

Computed Properties

  • Exact Mass: 233.96500
  • Monoisotopic Mass: 233.965
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.9

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.898
  • Melting Point: 119.0 to 123.0 deg-C
  • Boiling Point: 307.7 °C at 760 mmHg
  • Flash Point: 307.7 °C at 760 mmHg
  • Refractive Index: 1.674
  • PSA: 38.91000
  • LogP: 2.15800
  • Solubility: Not determined
  • Sensitiveness: Light Sensitive

2-Amino-5-iodo-4-methylpyridine Security Information

2-Amino-5-iodo-4-methylpyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Amino-5-iodo-4-methylpyridine Pricemore >>

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2-Amino-5-iodo-4-methylpyridine Production Method

Additional information on 2-Amino-5-iodo-4-methylpyridine

Comprehensive Overview of 2-Amino-5-iodo-4-methylpyridine (CAS No. 356561-08-5): Properties, Applications, and Research Insights

2-Amino-5-iodo-4-methylpyridine (CAS No. 356561-08-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative, characterized by its amino and iodo functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure, C6H7IN2, combines a pyridine core with strategic substitutions, making it valuable for constructing complex molecules. Researchers frequently explore its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, due to the iodo substituent at the 5-position.

The compound’s 2-amino group enhances its utility as a building block for nitrogen-containing scaffolds, which are prevalent in drug discovery. Recent studies highlight its role in synthesizing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics. For instance, its incorporation into small-molecule libraries aids in high-throughput screening for cancer targets. Additionally, the 4-methyl group contributes to steric stability, influencing the compound’s solubility and bioavailability—a critical factor in medicinal chemistry.

From an industrial perspective, 2-Amino-5-iodo-4-methylpyridine is pivotal in developing crop protection chemicals. Its structural motifs are found in herbicides and fungicides, addressing global challenges like food security and sustainable agriculture. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, ensuring compliance with regulatory standards. The compound’s stability under controlled conditions further supports its use in large-scale manufacturing.

Environmental and safety considerations are paramount when handling 356561-08-5. While not classified as hazardous, proper storage in anhydrous environments is recommended to prevent degradation. Researchers often inquire about its shelf life and compatibility with common solvents—questions frequently searched in academic forums. Recent advancements in green chemistry have also explored catalytic methods to reduce waste during its synthesis, reflecting the industry’s shift toward eco-friendly practices.

In summary, 2-Amino-5-iodo-4-methylpyridine (CAS No. 356561-08-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug development, material science, and agrochemicals, making it a subject of ongoing research. As interest in tailored heterocycles grows, this compound remains a cornerstone for scientists tackling challenges in health and sustainability.

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